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Compound of Interest

Compound Name: Tritoqualine

Cat. No.: B1683269 Get Quote

Disclaimer: This document summarizes the publicly available preclinical safety and toxicology

information for tritoqualine. A comprehensive preclinical data package for this compound is not

readily available in the public domain. Significant gaps exist in the available data, particularly

concerning repeat-dose toxicity, reproductive and developmental toxicity, and safety

pharmacology. The information presented herein should be interpreted with caution and is

intended for research and informational purposes only.

Executive Summary
Tritoqualine, also known as hypostamine, is an antihistamine agent with a mechanism of

action attributed to the inhibition of histidine decarboxylase, the enzyme responsible for

histamine synthesis. While clinical information regarding its use in allergic rhinitis and urticaria

is available, a comprehensive preclinical safety and toxicology profile is not well-documented in

publicly accessible literature. This guide consolidates the limited available data on the non-

clinical safety of tritoqualine, highlighting the existing knowledge and significant data gaps.

Mechanism of Action
Tritoqualine's primary mechanism of action is the inhibition of histidine decarboxylase, which

catalyzes the conversion of histidine to histamine. By reducing histamine synthesis,

tritoqualine mitigates the downstream effects of histamine release, which are central to

allergic and inflammatory responses.
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To cite this document: BenchChem. [Preclinical Safety and Toxicology Profile of Tritoqualine:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683269#preclinical-safety-and-toxicology-profile-of-
tritoqualine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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